Cas no 1354011-20-3 ([(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester)
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester is a chiral intermediate widely used in the synthesis of biologically active compounds, particularly in pharmaceutical research. Its key advantages include a stereospecific (R)-configuration, which is critical for enantioselective synthesis, and the presence of both a protected amine (Boc group) and a free primary amine, enabling selective functionalization. The tert-butyl ester offers stability under various reaction conditions while allowing facile deprotection when needed. This compound is valuable in the development of receptor-targeting molecules, such as dopamine or serotonin modulators, due to its pyrrolidine scaffold. Its high purity and well-defined stereochemistry make it a reliable building block for complex organic syntheses.
1354011-20-3 structure
Product Name:[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
CAS No:1354011-20-3
MF:C11H23N3O2
MW:229.319222688675
CID:2159594
Update Time:2025-06-07
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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- [(R)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
- (R)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)carbamate
- AM96394
- [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]carbamic acid tert-butyl ester
- [(R)-1-(2-aminoethyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester
- [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
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- Inchi: 1S/C11H23N3O2/c1-11(2,3)16-10(15)13-9-4-6-14(8-9)7-5-12/h9H,4-8,12H2,1-3H3,(H,13,15)/t9-/m1/s1
- InChI Key: PKZNRWXXQOCUAX-SECBINFHSA-N
- SMILES: O(C(C)(C)C)C(N[C@H]1CN(CCN)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- Topological Polar Surface Area: 67.6
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 083123-500mg |
R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester |
1354011-20-3 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM300871-500mg |
(R)-tert-butyl (1-(2-aminoethyl)pyrrolidin-3-yl)carbamate |
1354011-20-3 | 95% | 500mg |
$683 | 2021-08-18 | |
| Chemenu | CM300871-1g |
(R)-tert-butyl (1-(2-aminoethyl)pyrrolidin-3-yl)carbamate |
1354011-20-3 | 95% | 1g |
$1375 | 2023-02-18 |
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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